Cas no 2060000-31-7 (2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde)

• Product Name: 2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde
• CAS No: 2060000-31-7
• MF: C₁₆H₃₂O₂Si
• MW: 284.509586334229
• MDL: MFCD30486640
• CID: 5163547
• PubChem ID: 137702267
• Update Time: 2025-10-28

2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetaldehyde, 1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2,4,4-trimethyl-
• 2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde

• MDL： MFCD30486640
• Inchi： 1S/C16H32O2Si/c1-13-11-15(5,6)12-16(13,9-10-17)18-19(7,8)14(2,3)4/h10,13H,9,11-12H2,1-8H3
• InChI Key： HVQXXSSSESKGAI-UHFFFAOYSA-N
• SMILES： C1(O[Si](C(C)(C)C)(C)C)(CC=O)CC(C)(C)CC1C

Additional information on 2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde

2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde: A Comprehensive Overview

The compound with CAS No. 2060000-31-7, known as 2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a cyclopentane ring substituted with multiple methyl groups and a silyl ether functionality. The presence of the tert-butyldimethylsilyl (TBS) group adds unique electronic and steric properties to the molecule, making it an intriguing subject for both theoretical and applied research.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the synthesis of bioactive molecules. The TBS group, being a protecting group for hydroxyl functionalities, plays a crucial role in controlling reactivity during multi-step synthesis. This has led to its use in the construction of complex natural product analogs, where precise control over functional group transformations is essential. The cyclopentane ring's rigid structure also contributes to the molecule's stability, making it suitable for use in challenging synthetic conditions.

In addition to its synthetic applications, 2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde has been investigated for its potential in materials science. The molecule's ability to form stable complexes with transition metals has been leveraged in catalytic processes. Recent findings suggest that it can act as a ligand in organocatalysis, facilitating key transformations such as alkene epoxidation and enantioselective reductions. These advancements underscore the compound's versatility and its growing importance in modern chemical research.

The structural features of this compound also make it an attractive candidate for studying molecular recognition and self-assembly phenomena. The bulky tert-butyldimethylsilyl group and the methyl-substituted cyclopentane ring create a highly sterically hindered environment, which can influence intermolecular interactions. This property has been exploited in the design of supramolecular systems, where controlling non-covalent interactions is critical for achieving desired functionalities.

From an environmental perspective, there is increasing interest in developing sustainable methods for synthesizing such complex molecules. Researchers have reported green chemistry approaches to the synthesis of 2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde, utilizing renewable feedstocks and energy-efficient reaction conditions. These advancements not only reduce the environmental footprint of chemical synthesis but also pave the way for large-scale production of this compound for industrial applications.

In conclusion, 2-{1-(tert-butyldimethylsilyl)oxy-2,4,4-trimethylcyclopentyl}acetaldehyde (CAS No. 2060000-31-7) stands out as a multifaceted compound with diverse applications across organic synthesis, catalysis, materials science, and green chemistry. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as a key molecule in contemporary chemical studies.